Cas no 2171158-90-8 ((2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylpiperidine-2-carboxylic acid)

• Product Name: (2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylpiperidine-2-carboxylic acid
• CAS No: 2171158-90-8
• MF: C₂₇H₂₅N₃O₅
• MW: 471.504506826401
• CID: 6278280
• PubChem ID: 165810567
• Update Time: 2025-07-22

(2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylpiperidine-2-carboxylic acid
• 2171158-90-8
• EN300-1485535
• (2R)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-2-carbonyl]piperidine-2-carboxylic acid

• Inchi： 1S/C27H25N3O5/c31-25(30-15-6-5-13-23(30)26(32)33)24-22(12-7-14-28-24)29-27(34)35-16-21-19-10-3-1-8-17(19)18-9-2-4-11-20(18)21/h1-4,7-12,14,21,23H,5-6,13,15-16H2,(H,29,34)(H,32,33)/t23-/m1/s1
• InChI Key： JJXAYBPQRAWCSU-HSZRJFAPSA-N
• SMILES： O(C(NC1=CC=CN=C1C(N1CCCC[C@@H]1C(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 471.17942091g/mol
• Monoisotopic Mass: 471.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 769
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 109Ų

Additional information on (2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylpiperidine-2-carboxylic acid

Introduction to (2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylpiperidine-2-carboxylic Acid (CAS No. 2171158-90-8)

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of innovative therapeutic agents. Among these, (2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylpiperidine-2-carboxylic acid, identified by its CAS number 2171158-90-8, has garnered significant attention due to its unique structural and pharmacological properties. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research in medicinal chemistry.

The molecular structure of (2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylpiperidine-2-carboxylic acid is characterized by a complex arrangement of heterocyclic rings and functional groups. The presence of a pyridine ring, piperidine moiety, and a fluorenylmethoxycarbonyl (Fmoc) group contributes to its diverse interactions with biological targets. These structural features are critical in determining its pharmacokinetic behavior and therapeutic potential.

In recent years, there has been a surge in research focused on developing small molecule inhibitors that modulate enzyme activity and protein-protein interactions. The compound (2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylpiperidine-2-carboxylic acid has been explored as a potential lead compound in this context. Its ability to interact with specific enzymes and receptors has led to investigations into its efficacy against various diseases, including cancer and inflammatory disorders.

One of the most compelling aspects of this compound is its stereochemical configuration. The (2R) configuration at the chiral center imparts specific binding properties that are essential for its biological activity. This stereochemical precision is often a key factor in the design of effective pharmaceutical agents, as it can significantly influence the compound's interaction with biological targets.

The synthesis of (2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylpiperidine-2-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as chiral resolution and protecting group strategies, is crucial in achieving the desired stereoisomer. These synthetic methodologies are integral to the development of complex molecules like this one.

Recent studies have highlighted the potential of (2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylpiperidine-2-carboxylic acid in modulating key signaling pathways involved in disease progression. For instance, research has demonstrated its ability to inhibit enzymes that are overexpressed in certain types of cancer. This finding underscores the importance of continued investigation into its therapeutic applications.

The pharmacological profile of this compound is further enhanced by its solubility and metabolic stability, which are critical factors for drug bioavailability and efficacy. Studies have shown that modifications to the molecular structure can significantly impact these properties, providing valuable insights for drug design.

In conclusion, (2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylpiperidine-2-carboxylic acid (CAS No. 2171158-90-8) represents a promising candidate for further development in pharmaceutical research. Its unique structural features, stereochemical configuration, and biological activities make it a valuable asset in the quest for novel therapeutic agents. Continued investigation into its mechanisms of action and potential applications will undoubtedly contribute to advancements in medicine.